Helium
Cat. No. B1201725
CAS RN:
7440-59-7
M. Wt: 4.0026 g/mol
InChI Key: SWQJXJOGLNCZEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Helium is a chemical element with the symbol He and atomic number 2 . It is the second lightest element, only hydrogen is lighter . Helium is a colorless, odorless, tasteless, non-toxic, inert, monatomic gas . It was named after Helios – the Greek Titan of the Sun – because it was first observed when analyzing sunlight during a solar eclipse in 1868 .
Synthesis Analysis
Helium is primarily synthesized in stars through nuclear fusion of hydrogen . It can also be manufactured through nuclear fusion or another nuclear process . Recent research has shown progress on the synthesis of tailored metal and metal oxide clusters including core–shell designs, their characterization within the helium droplet beam, deposition on various solid substrates, and analysis via surface diagnostics .
Molecular Structure Analysis
Helium is a monatomic gas with a hexagonal close-packed (hcp) crystal structure . Its electron configuration is 1s2 .
Chemical Reactions Analysis
Being a noble gas, helium is chemically inert and does not readily form compounds with other elements . It does not react with air, even under extreme conditions .
Physical And Chemical Properties Analysis
Helium has a melting point of -272.2°C and a boiling point of -268.9°C . Its density is 0.1786 g/L at STP . It has the lowest boiling and melting points among all the elements . It is the only element that cannot be solidified by sufficient cooling at normal atmospheric pressure .
Scientific Research Applications
Helium Separation and Recovery : Membrane technology is a promising alternative for helium recovery and purification from natural gas, owing to the significant size difference between helium and other gases like nitrogen or methane. This technology includes developments in polymeric, inorganic, and mixed matrix membranes for efficient helium separation (Dai et al., 2021).
Helium on the Moon : Research suggests that the moon's regolith contains significant amounts of helium, particularly Helium-3, which has potential as clean fusion energy. The discovery of helium bubbles in the glassy surface layer of ilmenite particles brought back by the Chang'E-5 mission highlights a mechanism for helium gathering on the moon, providing insights for future extraction methods (Li et al., 2022).
Helium in Liquid State : Helium's unique properties, such as low boiling points, make it crucial in cryogenics. Improvements in liquid helium cooling technologies, especially for aerospace applications, are significant for enhancing efficiency (Wang & Gan, 2013).
Helium in Superconductivity : Helium, particularly in its liquid state, is essential for cooling superconducting magnets. Its role in superconductivity research, including its application in electronic switches and potential in thermonuclear fusion, underscores its scientific significance (Bardeen, 1977).
Medical Applications : Helium, often in a heliox mixture, has been explored for medical uses, such as in treating acute asthma in children. Its lower density compared to air can reduce airway resistance and improve breathing, although its efficacy and application scope are subjects of ongoing research (Carroll, 2010).
Safety And Hazards
Helium is considered hazardous by OSHA 29 CFR 1910.1200 (Hazard Communication Standard) . It is non-combustible, but exposure to heat or fire can lead to an increase in pressure which will cause it to rupture . Helium can cause frostbite when in contact with liquid . Inhalation of helium can cause dizziness, lethargy, headaches and may displace oxygen leading to suffocation .
Relevant papers on Helium include "The role of helium gas in medicine" , "Helium-4" , and "THE PHYSICS OF SUPERFLUID HELIUM" . These papers provide further insights into the properties and applications of Helium.
properties
IUPAC Name |
helium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/He |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWQJXJOGLNCZEY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[He] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
He |
Source
|
| Record name | HELIUM | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/9365 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | HELIUM, REFRIGERATED LIQUID (CRYOGENIC LIQUID) | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3548 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | HELIUM | |
| Source | EU Food Improvement Agents | |
| URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
| Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7036402 |
Source
|
| Record name | Helium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7036402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
4.00260 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Helium appears as a colorless, odorless, noncombustible gas. Can asphyxiate. Inhalation causes the voice to become squeaky (Mickey Mouse voice). Exposure of the container to prolonged heat or fire can cause it to rupture violently and rocket. If liquefied, contact of the very cold liquid with water causes violent boiling. Pressures may build to dangerous levels if the liquid contacts water in a closed container. Used in arc welding, to trace leaks in refrigeration and other closed systems and as a lifting gas for lighter-than-air aircraft., Helium is a colorless odorless gas. It is lighter than air. It is nonflammable and is only slightly soluble in water. It is chemically inert. When shipped as a liquid it is very cold and will solidify all other gases. Contact with the liquid will cause severe frostbite. Liquid helium is used in cryogenic research and as a nuclear reactor coolant., Gas or Vapor; Gas or Vapor, Liquid; Liquid, Colourless, odourless, non-flammable gas, An inert gas that is colorless and odorless; [ACGIH], Liquid, ODOURLESS COLOURLESS REFRIGERATED LIQUEFIED GAS. |
Source
|
| Record name | HELIUM | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/9365 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | HELIUM, REFRIGERATED LIQUID (CRYOGENIC LIQUID) | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3548 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Helium | |
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| Source | EU Food Improvement Agents | |
| URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
| Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
| Record name | Helium | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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| Record name | Helium | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0037238 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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| Explanation | Creative Commons CC BY 4.0 | |
Boiling Point |
-268.928 °C, -268.9 °C |
Source
|
| Record name | Helium | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB09155 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
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| Record name | HELIUM | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/553 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | HELIUM | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0603 | |
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| Explanation | Creative Commons CC BY 4.0 | |
Solubility |
1.5mg/L, Very slightly soluble in water: at 0 °C, 0.97 mL/100 mL; at 50 °C, 1.08 mL/100 mL, Insoluble in ethanol, In water, 2.50 mg/L at 21 °C, 2.5 mg/L @ 21C (exp), Solubility in water, ml/100ml at 20 °C: 0.86 |
Source
|
| Record name | Helium | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB09155 | |
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| Record name | HELIUM | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/553 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | Helium | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0037238 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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Density |
1.64 g/L, Liquid helium has unique thermodynamic properties ... Refractive index 1,026, density 0.125 and is called a "quantum fluid" because it exhibits atomic properties on a macroscopic scale. Its BP is near absolute zero and viscosity is 25 micropoises (water = 10,000). He II, formed on cooling HE I below its transition point, has the usual property of superfluidity, extremely high thermal conductivity, and viscosity approaching zero. |
Source
|
| Record name | HELIUM | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/553 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Density |
Relative vapor density (air = 1): 0.14 |
Source
|
| Record name | HELIUM | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0603 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Mechanism of Action |
Due to its lower density, helium achieves more effective flow of gas due to lowered resistance to gas flow within the airways and reduces the work of breathing by decreasing the pressure gradient needed to achieve a turbulent flow. Helium has a higher diffusion coefficient for carbon dioxide relative to oxygen thus promotes exhalation of trapped carbon dioxide. This reduces hypercapnia and normalizes pH. Helium increases the coronary collateral circulation and enhances the vasodilatory effects of inhaled nitric oxide on pulmonary vessels. It is suggested to possess neuroprotective properties. Cardioprotective effects against ischemia are mediated through early and late preconditioning by exposing the myocardial tissues to short ischemic episodes. Studies show that helium is associated with activation of pro-survival signalling kinases and inhibition of the opening of mitochondrial permeability transition pore (mPTP). |
Source
|
| Record name | Helium | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB09155 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Impurities |
Impurities /potential/: water, total hydrocarbons as methane; oxygen; nitrogen; neon; hydrogen; and CO/CO2 |
Source
|
| Record name | HELIUM | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/553 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Helium | |
Color/Form |
Colorless gas, Liquid helium (He-4) exists in 2 forms: He-4 I and He-4 II, with a sharp transition point at 2.174 K (3.83 cm Hg) | |
CAS RN |
7440-59-7, 71086-78-7 |
Source
|
| Record name | HELIUM | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/9365 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3548 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Helium | |
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| Record name | Helium | |
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| Record name | Helium | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0037238 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0603 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Melting Point |
No triple point, -272.2 °C |
Source
|
| Record name | Helium | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB09155 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
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| Record name | HELIUM | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/553 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | Helium | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0037238 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
| Record name | HELIUM | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0603 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Citations
For This Compound
2,700,000
Citations
Twenty five years have elapsed since the original publication of Helium Cryogenics. During this time, a considerable amount of research and development involving helium fluids has …
Number of citations: 913
link.springer.com
… the helium atom, and to apply this to the computation of several properties of atomic helium, … normal helium atoms. The method adopted is practically that described in a previous paper …
Number of citations: 245
journals.aps.org
… and what is particular to helium. A central issue among the … surfaces have also been studied in helium, such as the energy of … the growth dynamics of helium crystals are also reviewed. …
Number of citations: 235
journals.aps.org
… ̄ ) are captured in various phases of helium, comprises a series of long-lived (∼ μs lifetime) states in which the p̄ orbits the helium nucleus in a localized trajectory with large principal …
Number of citations: 228
www.sciencedirect.com
… Attention is drawn to the viscosity of helium gas and liquid helium I, since in the case of helium II … It should be pointed out that in our terminology it is helium, not just helium II, that is a …
Number of citations: 342
journals.aps.org
The condensed phases of helium three provide an exciting laboratory for many fundamental questions in condensed matter physics. Due to its light mass and weak interatomic potential…
Number of citations: 139
books.google.com
… It is recognized that helium is a typical “weak source gas… helium and natural gas accumulation are the keys to understand the law of helium accumulation and effectively carry out helium …
Number of citations: 25
jese.chd.edu.cn
… coefficient of helium gas at T ~ T0 is \L ^ 10"5 CGS units6, while measure ments in helium II … Parallel measurements of the viscosity of helium II and helium gas in the corresponding …
Number of citations: 887
www.nature.com
The ratio 3 He/ 4 He (R) plays a central role in models of mantle evolution that propose an undegassed lower mantle, rich in the primordial isotope 3 He. A large primordial volatile-rich …
Number of citations: 147
www.pnas.org
Developments in Geochemistry, Volume 3: Helium Isotopes in Nature presents the isotopic investigations of noble gases. This book describes the origin, the history, and the …
Number of citations: 956
books.google.com
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